Cas no 1806536-19-5 (1-Bromo-3-(4-fluoro-3-nitrophenyl)propan-2-one)
1-Bromo-3-(4-fluoro-3-nitrophenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
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- 1-Bromo-3-(4-fluoro-3-nitrophenyl)propan-2-one
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- Inchi: 1S/C9H7BrFNO3/c10-5-7(13)3-6-1-2-8(11)9(4-6)12(14)15/h1-2,4H,3,5H2
- InChI Key: CAFLDBYDFIOVIO-UHFFFAOYSA-N
- SMILES: BrCC(CC1C=CC(=C(C=1)[N+](=O)[O-])F)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 256
- XLogP3: 2.3
- Topological Polar Surface Area: 62.9
1-Bromo-3-(4-fluoro-3-nitrophenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013018000-250mg |
1-Bromo-3-(4-fluoro-3-nitrophenyl)propan-2-one |
1806536-19-5 | 97% | 250mg |
489.60 USD | 2021-06-25 | |
| Alichem | A013018000-500mg |
1-Bromo-3-(4-fluoro-3-nitrophenyl)propan-2-one |
1806536-19-5 | 97% | 500mg |
831.30 USD | 2021-06-25 | |
| Alichem | A013018000-1g |
1-Bromo-3-(4-fluoro-3-nitrophenyl)propan-2-one |
1806536-19-5 | 97% | 1g |
1,504.90 USD | 2021-06-25 |
1-Bromo-3-(4-fluoro-3-nitrophenyl)propan-2-one Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 1-Bromo-3-(4-fluoro-3-nitrophenyl)propan-2-one
1-Bromo-3-(4-fluoro-3-nitrophenyl)propan-2-one (CAS No. 1806536-19-5)
The compound 1-Bromo-3-(4-fluoro-3-nitrophenyl)propan-2-one (CAS No. 1806536-19-5) is a highly specialized organic molecule with significant applications in the field of synthetic chemistry and material science. This compound is characterized by its unique structure, which includes a bromine atom, a fluoro-substituted nitrophenyl group, and a ketone functional group. The combination of these functional groups makes it a versatile building block for the synthesis of complex molecules, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials.
Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-Bromo-3-(4-fluoro-3-nitrophenyl)propan-2-one. Researchers have employed various strategies, including nucleophilic substitution reactions and directed metallation techniques, to construct this compound with high precision. The use of transition metal catalysts has significantly improved the yield and selectivity of these reactions, making this compound more accessible for large-scale applications.
In terms of its applications, 1-Bromo-3-(4-fluoro-3-nitrophenyl)propan-2-one has shown great promise in the development of novel drug candidates. Its structure allows for the incorporation of multiple functional groups, enabling the creation of molecules with diverse biological activities. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.
Beyond pharmaceutical applications, 1-Bromo-3-(4-fluoro-3-nitrophenyl)propan-2-one has also found utility in materials science. Its ability to undergo various post-synthetic modifications makes it an ideal precursor for the synthesis of advanced polymers and nanomaterials. Recent research has focused on its use in the development of stimuli-responsive materials, which can change their properties in response to external stimuli such as temperature or light.
The synthesis and characterization of 1-Bromo-3-(4-fluoro-3-nitrophenyl)propan-2-one have been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure and reactivity, paving the way for further innovations in its application.
In conclusion, 1-Bromo-3-(4-fluoro-3-nitrophenyl)propan-2-one (CAS No. 1806536-19-) is a versatile compound with wide-ranging applications in synthetic chemistry and material science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds with diverse functionalities. As research continues to uncover new synthetic routes and applications for this compound, its significance in the scientific community is expected to grow further.
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